Cas no 1269532-64-0 (2-Amino-6-chloro-3-(4-methoxy-phenyl)-chromen-4-one)

2-Amino-6-chloro-3-(4-methoxy-phenyl)-chromen-4-one is a chromenone derivative with a molecular structure featuring a chloro-substituted aromatic ring and a methoxyphenyl group. This compound is of interest in medicinal chemistry and organic synthesis due to its potential as a scaffold for bioactive molecules. The presence of both amino and chloro functional groups enhances its reactivity, making it suitable for further derivatization. Its methoxyphenyl moiety may contribute to improved solubility and binding affinity in biological systems. This compound is typically utilized in research applications, particularly in the development of kinase inhibitors or other therapeutic agents. High-purity grades ensure consistent performance in synthetic and pharmacological studies.

2-Amino-6-chloro-3-(4-methoxy-phenyl)-chromen-4-one structure

1269532-64-0 structure

Product Name:2-Amino-6-chloro-3-(4-methoxy-phenyl)-chromen-4-one

CAS No:1269532-64-0

MF:C₁₆H₁₂ClNO₃

MW:301.724383354187

MDL:MFCD18447035

CID:5549273

PubChem ID:56921864

Update Time:2025-05-21

2-Amino-6-chloro-3-(4-methoxy-phenyl)-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-chloro-3-(4-methoxy-phenyl)-chromen-4-one
- MDL： MFCD18447035
- Inchi： 1S/C16H12ClNO3/c1-20-11-5-2-9(3-6-11)14-15(19)12-8-10(17)4-7-13(12)21-16(14)18/h2-8H,18H2,1H3
- InChI Key： JMFKAVBWAOETEV-UHFFFAOYSA-N
- SMILES： C1(N)OC2=CC=C(Cl)C=C2C(=O)C=1C1=CC=C(OC)C=C1

Computed Properties

Exact Mass: 301.0505709g/mol
Monoisotopic Mass: 301.0505709g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 443
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 61.6Å²

2-Amino-6-chloro-3-(4-methoxy-phenyl)-chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
OTAVAchemicals	6665661-100MG	2-amino-6-chloro-3-(4-methoxyphenyl)-4H-chromen-4-one	1269532-64-0	95%	100MG	$150	2023-07-05
OTAVAchemicals	6665661-250MG	2-amino-6-chloro-3-(4-methoxyphenyl)-4H-chromen-4-one	1269532-64-0	95%	250MG	$175	2023-07-05
OTAVAchemicals	6665661-500MG	2-amino-6-chloro-3-(4-methoxyphenyl)-4H-chromen-4-one	1269532-64-0	95%	500MG	$200	2023-07-05
OTAVAchemicals	6665661-1G	2-amino-6-chloro-3-(4-methoxyphenyl)-4H-chromen-4-one	1269532-64-0	95%	1G	$250	2023-07-05

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Additional information on 2-Amino-6-chloro-3-(4-methoxy-phenyl)-chromen-4-one

2-Amino-6-Chloro-3-(4-Methoxy-Phenyl)-Chromen-4-One: A Comprehensive Overview

The compound 2-Amino-6-Chloro-3-(4-Methoxy-Phenyl)-Chromen-4-One (CAS No. 1269532-64-0) is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound belongs to the chromenone family, which is a class of aromatic heterocyclic compounds characterized by a benzopyran skeleton. The presence of the amino group, chlorine substituent, and methoxyphenyl moiety imparts unique chemical and biological properties to this molecule, making it a subject of intense research interest.

Recent studies have highlighted the antioxidant activity of 2-Amino-6-Chloro-3-(4-Methoxy-Phenyl)-Chromen-4-One, which is attributed to its ability to scavenge free radicals and inhibit oxidative stress. This property makes it a promising candidate for applications in the development of nutraceuticals and cosmeceuticals. Furthermore, the compound has shown potential in modulating cellular signaling pathways, particularly in the context of inflammation and apoptosis, which are critical processes in various pathological conditions such as cancer and neurodegenerative diseases.

The synthesis of 2-Amino-6-Chloro-3-(4-Methoxy-Phenyl)-Chromen-4-One involves a multi-step process that typically includes condensation reactions, oxidation, and substitution. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This advancement underscores the importance of green chemistry principles in modern organic synthesis.

In terms of pharmacokinetics, 2-Amino-6-Chloro-3-(4-Methoxy-Phenyl)-Chromen-4-One exhibits favorable absorption profiles in preclinical models, suggesting its potential for oral delivery. However, further studies are required to evaluate its bioavailability and metabolic stability in humans. The compound's pharmacodynamic properties, including its receptor binding affinity and enzyme inhibitory activity, are currently under investigation to better understand its therapeutic potential.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have successfully incorporated 2-Amino-6-Chloro-3-(4-Methoxy-Phenyl)-Chromen-4-One into nanocarriers such as liposomes and polymeric nanoparticles, enhancing its targeting efficiency and reducing systemic toxicity. These findings pave the way for innovative treatment strategies in oncology and other therapeutic areas.

From an environmental perspective, the ecological impact of 2-Amino-6-Chloro-3-(4-Methoxy-Phenyl)-Chromen-4-One has been a topic of recent concern. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This characteristic aligns with global efforts to develop eco-friendly chemical entities that minimize environmental footprint.

In conclusion, 2-Amino-6-Chloro-3-(4-Methoxy-Phenyl)-Chromen-4-One (CAS No. 1269532-64) represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique chemical structure, coupled with emerging research findings, positions it as a key player in advancing drug discovery and material innovation. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.